2-Chloro-4-cyclopropoxy-5-iodopyridine

• Molecular Formula: C8H7ClINO
• Molecular Weight: 295.50 g/mol
• IUPAC Name: 2-chloro-4-cyclopropyloxy-5-iodopyridine
• InChI: InChI=1S/C8H7ClINO/c9-8-3-7(6(10)4-11-8)12-5-1-2-5/h3-5H,1-2H2
• InChI Key: GQSZUTSNHBUABX-UHFFFAOYSA-N
• Canonical SMILES: C1CC1OC2=CC(=NC=C2I)Cl

Description

2-Chloro-4-cyclopropoxy-5-iodopyridine is a halogenated pyridine derivative characterized by a chlorine atom at position 2, a cyclopropoxy group at position 4, and an iodine atom at position 3. This compound’s structure combines electron-withdrawing halogens (Cl, I) with the electron-donating cyclopropoxy substituent, creating unique reactivity and physicochemical properties. Pyridine derivatives with such substitution patterns are frequently employed in pharmaceutical intermediates, agrochemicals, and materials science due to their versatility in cross-coupling reactions (e.g., Suzuki-Miyaura, Buchwald-Hartwig) .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-Chloro-4-cyclopropoxy-5-iodopyridine typically involves the halogenation of pyridine derivatives. One common method is the iodination of 2-chloropyridine using iodotrimethylsilane as a catalyst . The reaction conditions often include the use of solvents like

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Substituent Analysis

The table below compares 2-Chloro-4-cyclopropoxy-5-iodopyridine with key analogs:

Compound Name	Substituents (Positions)	Molecular Formula	Molecular Weight (g/mol)	Key Properties/Applications
2-Chloro-4-cyclopropoxy-5-iodopyridine	Cl (2), cyclopropoxy (4), I (5)	C₈H₆ClINO	313.50*	High polarity due to I and O; potential Suzuki coupling substrate
5-Chloro-2-fluoro-4-iodopyridine	Cl (5), F (2), I (4)	C₅H₂ClFIN	257.43	Boiling point: 251°C; density: 2.129 g/cm³; used in fluorinated drug candidates
2-Chloro-5-iodo-4-methylpyridine	Cl (2), I (5), CH₃ (4)	C₆H₅ClIN	267.47	Methyl group enhances lipophilicity; intermediate in agrochemical synthesis
5-Chloro-4-cyclopropylpyridin-2-amine	Cl (5), cyclopropyl (4), NH₂ (2)	C₈H₁₀ClN₂	169.63	Cyclopropyl group improves metabolic stability; amine enables functionalization

Reactivity and Stability

• Electron Effects : The cyclopropoxy group (electron-donating) may stabilize adjacent electrophilic sites, contrasting with electron-withdrawing halogens (Cl, I). This balance can modulate reactivity in nucleophilic aromatic substitution or metal-catalyzed reactions .
• Iodine vs. Fluorine/Methyl : Iodine’s large atomic radius facilitates oxidative addition in cross-coupling reactions, making 2-Chloro-4-cyclopropoxy-5-iodopyridine more reactive than fluoro- or methyl-substituted analogs .